Cas no 346640-72-0 (N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide)

• Product Name: N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide
• CAS No: 346640-72-0
• MF: C₁₃H₉ClF₂N₂O
• MW: 282.673168897629
• MDL: MFCD01055427
• CID: 3083346
• PubChem ID: 600432
• Update Time: 2025-05-19

N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-phenyl)-2-chloro-4,5-difluoro-benzamide
• LS-07663
• SR-01000535688
• benzamide, N-(3-aminophenyl)-2-chloro-4,5-difluoro-
• Cambridge id 6992403
• Oprea1_270985
• STK735700
• AKOS003269307
• N-(3-aminophenyl)-2-chloro-4,5-difluorobenzamide
• MDBKVHKXISWPFW-UHFFFAOYSA-N
• H34262
• 346640-72-0
• MFCD01055427
• SR-01000535688-1
• ALBB-023965
• N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide

• MDL： MFCD01055427
• Inchi： 1S/C13H9ClF2N2O/c14-10-6-12(16)11(15)5-9(10)13(19)18-8-3-1-2-7(17)4-8/h1-6H,17H2,(H,18,19)
• InChI Key： MDBKVHKXISWPFW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(NC1C=CC=C(C=1)N)=O)F)F

Computed Properties

• Exact Mass: 282.0371469Da
• Monoisotopic Mass: 282.0371469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide

Comprehensive Overview of N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide (CAS No. 346640-72-0)

N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide, with the CAS number 346640-72-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its chemical name reflects the presence of an aminophenyl group and a difluorobenzamide moiety, which are critical for its biological activity and industrial applications.

In recent years, the demand for fluorinated compounds like N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. The compound's chloro and fluoro substituents contribute to its electrophilic properties, making it a versatile intermediate in organic synthesis.

One of the most frequently asked questions about CAS No. 346640-72-0 revolves around its synthetic routes and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. Additionally, the compound's solubility in various solvents, including DMSO and methanol, is a critical parameter for its application in high-throughput screening assays.

The agrochemical industry has also explored the use of N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide in the development of pesticides and herbicides. Its ability to interact with enzyme targets in pests makes it a promising candidate for crop protection. Furthermore, the compound's environmental fate and degradation pathways are under investigation to ensure compliance with green chemistry principles.

From a market perspective, the global demand for fluorinated benzamides is expected to grow, driven by advancements in precision medicine and sustainable agriculture. Companies specializing in custom synthesis and contract research are increasingly offering CAS No. 346640-72-0 as part of their catalog of rare chemicals. This trend aligns with the broader shift toward tailor-made solutions in the life sciences sector.

In conclusion, N-(3-Aminophenyl)-2-chloro-4,5-difluorobenzamide (CAS No. 346640-72-0) represents a high-value chemical with diverse applications across multiple industries. Its structural features and functional groups make it a subject of ongoing research, particularly in the context of drug development and agrochemical innovation. As scientific understanding of this compound deepens, its role in addressing global health and agricultural challenges is likely to expand.